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Compound of Interest

Compound Name: 1,7-Dichloroheptane

Cat. No.: B1582780 Get Quote

This guide provides an in-depth exploration of 1,7-dichloroheptane, focusing on its

applications not as a conventional solvent, but as a pivotal bifunctional intermediate in organic

synthesis. For researchers, scientists, and professionals in drug development, understanding

the nuanced reactivity of this molecule is key to leveraging its synthetic potential.

Physicochemical Profile and Safety Considerations
1,7-Dichloroheptane is a colorless liquid whose utility in synthesis is largely dictated by its

physical properties and the presence of two terminal chlorine atoms.[1] The seven-carbon

chain imparts a degree of flexibility and specific spatial orientation to the molecules it helps

create.[2]

Table 1: Physicochemical Properties of 1,7-Dichloroheptane
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Property Value Source

Molecular Formula C₇H₁₄Cl₂ [3][4]

Molecular Weight 169.09 g/mol [3][4]

CAS Number 821-76-1 [4]

Density ~1.04 g/cm³ [5][6]

Boiling Point ~199 °C [5][6]

Melting Point ~23.5 °C (estimate) [5][6]

Flash Point ~83.1 °C [5]

Refractive Index ~1.4565 [5][6]

Vapor Pressure 0.166 mmHg at 25°C [5]

Safety and Handling:

1,7-Dichloroheptane is classified as a skin and eye irritant.[3] Appropriate personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should

be worn at all times.[7] All manipulations should be performed in a well-ventilated fume hood.[7]

Store in a cool, dry place away from incompatible materials.[7]

Core Applications as a Synthetic Intermediate
The defining characteristic of 1,7-dichloroheptane is its bifunctionality, with two reactive

chlorine atoms at either end of the heptane chain.[1][2] This structure makes it an ideal building

block for synthesizing larger, more complex molecules, particularly in the formation of cyclic

compounds and polymers.[2][8]

Synthesis of Cyclic Compounds
The seven-carbon linker of 1,7-dichloroheptane is particularly well-suited for the synthesis of

seven-membered rings and macrocycles, which are prevalent in natural products and

pharmacologically active compounds. A notable application is in the synthesis of cyclic

diarylheptanoids, a class of plant secondary metabolites with interesting biological activities.[9]

[10][11]
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Causality in Experimental Design: The flexible seven-carbon chain can bridge two aromatic

systems, facilitating intramolecular cyclization reactions. The choice of reaction conditions,

such as high dilution, is often critical to favor intramolecular cyclization over intermolecular

polymerization.

Polymer and Materials Science
In polymer chemistry, 1,7-dichloroheptane can act as a cross-linking agent or as a monomer

in condensation polymerization.[8] The two terminal chlorine atoms can undergo nucleophilic

substitution reactions with difunctional nucleophiles (e.g., diamines, diols) to form long polymer

chains. The heptane unit in the polymer backbone influences the material's physical properties,

such as flexibility and thermal stability.

Experimental Protocol: Synthesis of a Cyclic
Diarylheptanoid Precursor
This protocol provides a representative example of using 1,7-dichloroheptane in a Friedel-

Crafts alkylation reaction to form a precursor for cyclic diarylheptanoids. This reaction involves

the alkylation of an aromatic compound with both ends of the 1,7-dichloroheptane chain,

which can then be subjected to further transformations to achieve cyclization.

Workflow for Friedel-Crafts Alkylation:
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Preparation

Reaction

Work-up & Purification

Charge reactor with
aromatic substrate and

inert solvent

Cool to 0-5 °C

Add Lewis Acid Catalyst
(e.g., AlCl3) portion-wise

Slowly add 1,7-dichloroheptane
(dissolved in solvent)

Maintain temperature and
stir for 12-24 hours

Monitor reaction by TLC/GC

Quench with ice-water

Extract with organic solvent

Wash, dry, and concentrate

Purify by column chromatography
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Electrophile Generation in Friedel-Crafts Alkylation

Cl-(CH₂)₇-Cl Cl-(CH₂)₇⁺---[AlCl₄]⁻
+ AlCl₃

AlCl₃

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 1,7-Dichloroheptane | 821-76-1 [smolecule.com]

2. benchchem.com [benchchem.com]

3. 1,7-Dichloroheptane | C7H14Cl2 | CID 69965 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 1,7-Dichloroheptane [webbook.nist.gov]

5. chembk.com [chembk.com]

6. 1,7-DICHLOROHEPTANE CAS#: 821-76-1 [m.chemicalbook.com]

7. chemicalbook.com [chemicalbook.com]

8. nbinno.com [nbinno.com]

9. [PDF] Recent Studies on Cyclic 1,7-Diarylheptanoids: Their Isolation, Structures,
Biological Activities, and Chemical Synthesis | Semantic Scholar [semanticscholar.org]

10. Recent Studies on Cyclic 1,7-Diarylheptanoids: Their Isolation, Structures, Biological
Activities, and Chemical Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1582780?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582780?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s1893802
https://www.benchchem.com/product/B1582780
https://pubchem.ncbi.nlm.nih.gov/compound/1_7-Dichloroheptane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C821761&Mask=4
https://www.chembk.com/en/chem/1,7-dichloroheptane
https://m.chemicalbook.com/ProductChemicalPropertiesCB3204067_EN.htm
https://www.chemicalbook.com/msds/1-7-dichloroheptan-4-one.pdf
https://www.nbinno.com/fine-chemical-intermediates/1-7-dichloroheptane-organic-synthesis-intermediate
https://www.semanticscholar.org/paper/Recent-Studies-on-Cyclic-1%2C7-Diarylheptanoids%3A-and-Jahng-Park/975b37a987226623ecded857932e3f3c9c6f6a7d
https://www.semanticscholar.org/paper/Recent-Studies-on-Cyclic-1%2C7-Diarylheptanoids%3A-and-Jahng-Park/975b37a987226623ecded857932e3f3c9c6f6a7d
https://pmc.ncbi.nlm.nih.gov/articles/PMC6321387/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6321387/
https://www.researchgate.net/publication/329258017_Recent_Studies_on_Cyclic_17-Diarylheptanoids_Their_Isolation_Structures_Biological_Activities_and_Chemical_Synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for 1,7-
Dichloroheptane in Synthetic Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582780#applications-of-1-7-dichloroheptane-as-a-
solvent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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